Cas no 42850-92-0 (5H-Imidazo[1,5-c][1,3]oxazine(9CI))
42850-92-0 structure
Product Name:5H-Imidazo[1,5-c][1,3]oxazine(9CI)
CAS No:42850-92-0
MF:C6H6N2O
MW:122.12464094162
CID:325251
PubChem ID:57349937
Update Time:2025-04-19
5H-Imidazo[1,5-c][1,3]oxazine(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5H-Imidazo[1,5-c][1,3]oxazine(9CI)
- 5H-imidazo[1,5-c][1,3]oxazine
- 42850-92-0
- DTXSID50722008
-
- Inchi: 1S/C6H6N2O/c1-2-9-5-8-4-7-3-6(1)8/h1-4H,5H2
- InChI Key: RGFNVZJLVFUSIX-UHFFFAOYSA-N
- SMILES: O1C=CC2=CN=CN2C1
Computed Properties
- Exact Mass: 122.048012819g/mol
- Monoisotopic Mass: 122.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 27Ų
5H-Imidazo[1,5-c][1,3]oxazine(9CI) Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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